Cas no 366799-67-9 (2-Naphthalenecarboxylic acid, 6-[(4-methylphenyl)sulfonyl]-, methylester)

• Product Name: 2-Naphthalenecarboxylic acid, 6-[(4-methylphenyl)sulfonyl]-, methylester
• CAS No: 366799-67-9
• MF: C₁₉H₁₆O₄S
• MW: 340.392944335938
• CID: 1478559
• PubChem ID: 11175191
• Update Time: 2025-04-21

2-Naphthalenecarboxylic acid, 6-[(4-methylphenyl)sulfonyl]-, methylester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-[(4-methylphenyl)sulfonyl]-, methylester
• 2-methoxycarbonyl-6-(p-tolylsulfonyl)naphthalene
• 366799-67-9
• DB-356082
• SCHEMBL4876319

• Inchi： 1S/C19H16O4S/c1-13-3-8-17(9-4-13)24(21,22)18-10-7-14-11-16(19(20)23-2)6-5-15(14)12-18/h3-12H,1-2H3
• InChI Key： GAMHNQUOXJNOOG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=CC2C=C(C(=O)OC)C=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 340.07698
• Monoisotopic Mass: 340.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44